Cas no 142311-57-7 (methyl 2-amino-4-oxopent-2-enoate)

• Product Name: methyl 2-amino-4-oxopent-2-enoate
• CAS No: 142311-57-7
• MF: C₆H₉NO₃
• MW: 143.140561819077
• MDL: MFCD18829398
• CID: 101164
• PubChem ID: 55289759
• Update Time: 2025-10-29

methyl 2-amino-4-oxopent-2-enoate Chemical and Physical Properties

Names and Identifiers

• 2-Pentenoic acid,2-amino-4-oxo-, methyl ester
• methyl 2-amino-4-oxopent-2-enoate
• 2-Pentenoic acid,2-amino-4-oxo-,methyl ester(9ci)
• 142311-57-7

• MDL： MFCD18829398
• Inchi： 1S/C6H9NO3/c1-4(8)3-5(7)6(9)10-2/h3H,7H2,1-2H3
• InChI Key： PYFRUIYQRQEEHV-UHFFFAOYSA-N
• SMILES： O(C)C(C(=CC(C)=O)N)=O

Computed Properties

• Exact Mass: 143.05827
• Monoisotopic Mass: 143.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 69.4A^2
• XLogP3: 0.1

Experimental Properties

• PSA: 69.39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-amino-4-oxopent-2-enoate

Comprehensive Analysis of Methyl 2-amino-4-oxopent-2-enoate (CAS No. 142311-57-7): Properties, Applications, and Industry Trends

Methyl 2-amino-4-oxopent-2-enoate (CAS No. 142311-57-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique α,β-unsaturated ester structure. This enamino ketone derivative exhibits remarkable reactivity, making it a valuable intermediate for synthesizing heterocyclic compounds. Recent studies highlight its role in developing bioactive molecules, particularly in drug discovery pipelines targeting enzyme modulation.

The compound's molecular framework combines a methyl ester group with an amino-enone system, creating versatile reaction sites for Michael additions and cyclization reactions. Analytical data reveals its stability under inert conditions, with decomposition observed only above 200°C. Researchers increasingly utilize 142311-57-7 in green chemistry applications, aligning with the industry's shift toward sustainable synthesis methods.

Emerging applications of methyl 2-amino-4-oxopent-2-enoate include its use as a precursor for flavorant compounds and UV-absorbing materials. Patent analyses show growing interest in its incorporation into photostabilizers for polymer formulations. The compound's electron-deficient alkene moiety enables selective conjugations, a property exploited in click chemistry approaches for bioconjugation.

Quality specifications for CAS 142311-57-7 typically require ≥98% purity by HPLC, with strict controls on residual solvents. Advanced purification techniques like recrystallization from ethanol/water mixtures yield pharmaceutical-grade material. Storage recommendations emphasize protection from moisture at 2-8°C to prevent hydrolysis of the ester group.

Recent breakthroughs demonstrate the compound's utility in metal-organic frameworks (MOFs) synthesis, where its bifunctional nature assists in constructing porous architectures. This aligns with current research trends in CO2 capture materials and heterogeneous catalysis – topics generating significant academic and industrial interest.

Spectroscopic characterization of methyl 2-amino-4-oxopent-2-enoate reveals distinctive features: IR spectra show strong C=O stretches at 1715 cm^-1 (ester) and 1650 cm^-1 (enone), while ¹H NMR displays characteristic vinyl proton signals at δ 6.8 ppm. These spectral markers facilitate quality control during scale-up processes.

Regulatory status evaluations confirm 142311-57-7 falls outside current REACH restriction lists, though proper laboratory handling protocols should be followed. The compound's LD50 data suggests moderate toxicity, warranting standard personal protective equipment during manipulation.

Market intelligence indicates steady demand growth for CAS 142311-57-7, particularly from contract research organizations specializing in medicinal chemistry. Suppliers now offer customized packaging options from gram to kilogram quantities, reflecting diverse application scales.

Comparative studies position this compound as superior to analogous ethyl esters in certain asymmetric synthesis applications due to its optimal balance of reactivity and steric profile. Computational chemistry models predict favorable molecular docking characteristics for drug design applications.

Future research directions may explore the compound's potential in biodegradable material synthesis and energy storage systems – two rapidly evolving sectors. Its structural features suggest possible utility in developing next-generation organic electrodes for sustainable batteries.